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Compound of Interest

Compound Name: Taccaoside E

Cat. No.: B14764192 Get Quote

A comprehensive search of available scientific literature and chemical databases did not yield

specific information for a compound named "Taccaoside E." This suggests that "Taccaoside
E" may not be a designated name for a known, structurally elucidated compound, or it could be

a very recently isolated natural product not yet widely reported in scientific literature.

While data for Taccaoside E is unavailable, information exists for a related compound simply

designated as "taccaoside" in the PubChem database. It is crucial to note that this information

may not correspond to the specific entity "Taccaoside E."

Physicochemical Data for Taccaoside
For researchers interested in the general class of taccaosides, the following data for the

compound listed as "taccaoside" in PubChem is provided.

Property Value Source

Molecular Formula C45H72O16 PubChem[1]

Molecular Weight 869.0 g/mol PubChem[1]

PubChem CID 44429645 PubChem[1]

It is imperative to verify the specific structure and corresponding data for any taccaoside

compound under investigation, as different isomers and glycosylation patterns will result in

distinct physicochemical properties.
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Research Context of Taccaosides
Taccaosides belong to a class of steroidal saponins isolated from plants of the Tacca genus.

These compounds are of interest to the scientific community for their potential biological

activities. For instance, a related compound, Taccaoside A, has been studied for its immune-

modulating and anti-cancer properties.[2][3] Phytochemical analyses of various Tacca species

have revealed a diversity of steroidal saponins, though a "Taccaoside E" has not been

identified in the reviewed literature.[4][5][6]

Given the absence of specific data for "Taccaoside E," it is recommended that researchers re-

verify the compound name and consult specialized natural product databases or the primary

literature from which the name was obtained. Without a confirmed chemical structure, further

in-depth technical guidance, including experimental protocols and signaling pathway diagrams,

cannot be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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